Cas no 1805288-93-0 (Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

• Product Name: Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
• CAS No: 1805288-93-0
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4807215
• Update Time: 2025-05-23

Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-8-6(10(15)17-2)3-5(4-13)14-7(8)9(11)12/h3,9H,1-2H3
• InChI Key： MYWULUHSPAYWPO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1805288-93-0) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and potential biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and applications.

Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate is characterized by its pyridine ring system, which serves as a versatile scaffold for functionalization. The presence of a cyano group at the 6-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position introduces significant electronic and steric effects, making this compound highly reactive in various chemical transformations. The carboxylate ester group at the 4-position further enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent studies have focused on the synthesis of Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate through efficient routes, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction time and environmental impact, aligning with green chemistry principles. For instance, researchers have successfully employed palladium-catalyzed Suzuki-Miyaura coupling to construct the pyridine core, demonstrating high selectivity and scalability.

The biological activity of Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate has been extensively investigated in recent years. In vitro assays have revealed its potent inhibitory effects on key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for anti-inflammatory and anticancer drug development. Furthermore, computational docking studies have provided insights into its binding modes with target proteins, paving the way for structure-based drug design.

In the agricultural sector, Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate has shown promise as a herbicide due to its ability to inhibit specific plant enzymes without adverse effects on non-target species. Field trials conducted in controlled environments have demonstrated its efficacy in controlling invasive weeds while maintaining crop health. These findings underscore its potential as an eco-friendly alternative to conventional herbicides.

From a materials science perspective, Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for metal ions has led to the development of porous materials with applications in gas storage and catalysis.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate at the molecular level. These techniques provide critical insights into its stereochemistry and dynamic behavior under varying conditions.

In conclusion, Methyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1805288-93-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. Continued exploration of its properties will undoubtedly unlock new opportunities for innovation in these fields.